![molecular formula C5H4F8O B1607746 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane CAS No. 69948-46-5](/img/structure/B1607746.png)
4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane
Overview
Description
The compound “4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane” is a fluorinated organic compound. It contains a difluoromethoxy group (-OCHF2) and a hexafluorobutane group (C4F6), which are both fluorinated structural motifs . Fluorinated compounds often exhibit unique physicochemical characteristics and are frequently used in medicinal chemistry and drug discovery processes to alter the properties of a parent compound .
Scientific Research Applications
Synthesis and Chemical Reactions : The study by Elsheimer, Foti, and Bartberger (1996) discusses the reactions of certain difluorinated compounds, similar in structure to the one , with other chemical agents. This research highlights the potential of such compounds in synthesizing new chemical entities or intermediates in organic chemistry (Elsheimer, Foti, & Bartberger, 1996).
Copolymerization and Material Science : Ito et al. (1979) conducted a study on the copolymerization of fluorinated epoxybutanes, which are structurally similar to the compound . This demonstrates the potential of such compounds in developing new polymeric materials, possibly with unique properties like high resistance to heat or chemicals (Ito, Kaufman, Kratzer, Nakahara, & Paciorek, 1979).
Fluorination Processes : In the field of chemical engineering, Kobayashi et al. (2003) explored the direct fluorination of certain molecules, including those structurally related to 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane. This research is significant for understanding how such compounds can be utilized in industrial processes, especially in the manufacturing of specialized chemicals (Kobayashi, Inoguchi, Iida, Tanioka, Kumase, & Fukai, 2003).
Environmental and Health Studies : Kato et al. (2018) investigated per- and polyfluoroalkyl substances, which include chemicals structurally related to the compound . Such studies are crucial in understanding the environmental and health impact of these chemicals, especially considering their widespread use in commercial applications (Kato, Kalathil, Patel, Ye, & Calafat, 2018).
Halogen Bonding in Chemistry : The study by Xu, Cramer, and Vicic (2015) explored halogen bonding with perfluoroalkyl iodides, which could be relevant for understanding interactions involving compounds like 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane. Such research contributes to the broader knowledge of chemical bonding and molecular interactions (Xu, Cramer, & Vicic, 2015).
Mechanism of Action
Target of Action
A structurally similar compound, 3-cyclopropylmethoxy-4-(difluoromethoxy) benzoic acid (dgm), has been studied for its effects on transforming growth factor-β1 (tgf-β1) induced epithelial–mesenchymal transformation . TGF-β1 plays a crucial role in fibrosis, leading to excessive extracellular matrix deposition .
Mode of Action
The related compound dgm has been shown to inhibit the expression of proteins such as α-sma, vimentin, and collagen ⅰ, and increase the expression of e-cadherin . This suggests that 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane may interact with its targets in a similar manner, leading to changes in protein expression.
Biochemical Pathways
Dgm has been shown to significantly reduce smad2/3 phosphorylation levels , suggesting that the compound may affect the TGF-β1/Smad pathway.
Result of Action
Dgm has been shown to attenuate tgf-β1-induced epithelial–mesenchymal transformation in a549 cells and bleomycin-induced pulmonary fibrosis in rats . This suggests that 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane may have similar effects.
properties
IUPAC Name |
4-(difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F8O/c6-2(5(11,12)13)4(9,10)1-14-3(7)8/h2-3H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVXZKBNTNAKELW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(F)(F)F)F)(F)F)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379312 | |
Record name | 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane | |
CAS RN |
69948-46-5 | |
Record name | 4-(Difluoromethoxy)-1,1,1,2,3,3-hexafluorobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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